Cas no 1782358-42-2 (4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol)

• Product Name: 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol
• CAS No: 1782358-42-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5695922
• PubChem ID: 84617623
• Update Time: 2025-10-28

4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1296549
• 1782358-42-2
• 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol
• Phenol, 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C10H11N3O/c1-7-10(11)6-13(12-7)8-2-4-9(14)5-3-8/h2-6,14H,11H2,1H3
• InChI Key： XODMUTLBXNCQMY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 379.7±32.0 °C(Predicted)
• pka: 8.89±0.15(Predicted)

Additional information on 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol

Introduction to 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol (CAS No. 1782358-42-2)

4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol, with the CAS number 1782358-42-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic aromatic compound has garnered considerable attention due to its versatile structural properties and potential applications in drug discovery and therapeutic interventions. The molecular structure of this compound features a pyrazole ring linked to a phenolic group, which makes it a promising candidate for various biochemical interactions.

The pyrazole moiety in 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol is known for its ability to act as a scaffold in medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of an amino group at the 4-position and a methyl group at the 3-position of the pyrazole ring enhances its reactivity and binding affinity to biological targets. This structural configuration allows the compound to interact with enzymes and receptors in a highly specific manner, making it an attractive molecule for drug development.

The phenolic group attached to the pyrazole ring in 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol further contributes to its pharmacological potential. Phenols are well-known for their antioxidant properties and ability to modulate various signaling pathways. The combination of the pyrazole and phenolic moieties creates a multifunctional molecule that can potentially target multiple disease pathways simultaneously. This dual functionality has been exploited in recent research to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol in the development of new drugs. For instance, researchers have explored its potential as an inhibitor of kinases, which are enzymes involved in cell signaling and proliferation. Kinase inhibitors have been successfully used in the treatment of cancers and inflammatory diseases. The structural features of this compound make it a suitable candidate for designing kinase inhibitors by targeting specific residues on the enzyme surface.

In addition to its kinase inhibition properties, 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol has shown promise in other therapeutic areas. Studies have demonstrated its ability to modulate immune responses by interacting with immune receptors such as Toll-like receptors (TLRs). TLRs play a crucial role in recognizing pathogens and initiating inflammatory responses. By modulating TLR signaling, this compound could potentially be used to develop treatments for autoimmune diseases and infections.

The synthesis of 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the condensation of appropriately substituted pyrazole derivatives with phenolic precursors under controlled conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired product with high selectivity.

The pharmacokinetic properties of 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol are also an important consideration in drug development. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies help in predicting its bioavailability and potential side effects, which are critical factors in determining its suitability for clinical use.

The safety profile of this compound is another area of active research. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies involve testing the compound on various cell lines and animal models to evaluate its safety margins. The results from these studies are crucial for determining the appropriate dosage and administration routes for future clinical trials.

In conclusion, 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)phenol (CAS No. 1782358-42-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it suitable for targeting multiple disease pathways, including cancer, inflammation, and infections. Ongoing research continues to explore its therapeutic potential, paving the way for new treatments that could improve patient outcomes.